N-[1-(2-Bicyclo[2.2.1]heptanyl)ethyl]-2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H25N5O4S/c1-11(14-9-12-2-3-13(14)8-12)20-16(26)10-29-19-23-22-17(28-19)5-7-24-6-4-15(25)21-18(24)27/h4,6,11-14H,2-3,5,7-10H2,1H3,(H,20,26)(H,21,25,27)
• InChI Key: OYBUXIPFRGGYIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC2CCC1C2)NC(=O)CSC3=NN=C(O3)CCN4C=CC(=O)NC4=O
• Molecular Formula: C19H25N5O4S
• Molecular Weight: 419.5 g/mol

Description

N-[1-(2-Bicyclo[2.2.1]heptanyl)ethyl]-2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H25N5O4S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality N-[1-(2-Bicyclo[2.2.1]heptanyl)ethyl]-2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[1-(2-Bicyclo[2.2.1]heptanyl)ethyl]-2-[[5-[2-(2,4-dioxopyrimidin-1-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

This compound has been the subject of research focusing on the synthesis of various N-substituted derivatives with promising biological activities. For instance, a study reported the synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, showcasing their potential as antibacterial agents against both gram-negative and gram-positive bacteria, along with moderate inhibition of α-chymotrypsin enzyme (Siddiqui et al., 2014).

Antibacterial Activity

Several studies have highlighted the antibacterial potential of derivatives of this compound. For example, derivatives have shown effectiveness against various bacterial strains, indicating their potential as antimicrobial agents (Kashif Iqbal et al., 2017). Another study synthesized and characterized different 1,3,4-oxadiazole and acetamide derivatives of ethyl nipecotate, which also exhibited antibacterial properties (Nafeesa et al., 2017).

Enzyme Inhibition

The compound's derivatives have been explored for their enzyme inhibition properties. For instance, compounds synthesized from ethyl piperidin-4-carboxylate demonstrated activity against lipoxygenase enzyme (Virk et al., 2023).

Antitumor Activity

Some derivatives of this compound have shown promise in antitumor activity. A study synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives and evaluated their antitumor activity, with some compounds exhibiting inhibitory effects on different cell lines (Albratty et al., 2017).